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Compound of Interest

Compound Name: Methyl-2-methylfuryldisulfide - d3

CAS No.: 1335436-10-6

Cat. No.: B1148017

Get Quote

Executive Summary & Compound Profile
Methyl-2-methylfuryldisulfide - d3 (MMAFDS-d3) is a high-value deuterated internal standard

used primarily in GC-MS/LC-MS quantitation of flavor compounds. While its isotopic labeling

("d3") distinguishes it analytically, its physicochemical hazards mirror its non-labeled parent

(CAS 65505-17-1).

The Critical Challenge: Beyond acute toxicity, this compound possesses an extremely low odor

threshold (parts per billion range). A minor containment breach will not only pose a safety risk

but can cause persistent "roasted meat/sulfurous" olfactory contamination that renders a

laboratory environment unusable for sensory work and leads to "nose blindness" (olfactory

fatigue).
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Parameter Specification Operational Implication

GHS Classification
Acute Tox. 3 (Oral), Skin Irrit.

2, Eye Irrit. 2

Treat as highly toxic; zero skin

contact tolerance.

Odor Character
Intense sulfurous, meaty,

roasted

High risk of cross-

contamination; requires

double-containment.

Flash Point ~84°C (Combustible)
Store away from heat sources;

static discharge precautions.

Physical State
Liquid (usually supplied in mg

amounts)

High volatility relative to

molecular weight.

Personal Protective Equipment (PPE) Matrix
Standard laboratory PPE is insufficient for organic disulfides due to their high permeation rates

through standard polymers. The following system utilizes a Multi-Barrier Approach.

PPE Specification Table
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Body Area
Primary Barrier
(Inner)

Secondary Barrier
(Outer)

Rationale
(Causality)

Hand Protection
Nitrile Exam Glove (4

mil)

Extended Cuff Nitrile

(8 mil) OR Laminate

(Silver Shield)

Disulfides permeate

thin nitrile. The outer

layer acts as a

sacrificial barrier; the

inner layer protects

during doffing. Silver

Shield is required for

spill cleanup.

Respiratory Fume Hood (Certified) N/A

Volatile sulfur

compounds bypass

standard N95 masks.

Activated carbon

respirators (ABEK)

are only for

emergencies outside

the hood.

Eye/Face
Safety Glasses (Side

Shields)

Face Shield (If

dispensing >5mL)

Protects against

splashes. Contact

lenses should not be

worn as they can trap

vapors.

Body Cotton Lab Coat
Chemical Apron

(Disposable)

Cotton minimizes

static. Disposable

aprons prevent sulfur

odors from embedding

in reusable lab coats.

Operational Workflow: The "Zero-Odor" Protocol
This protocol is designed to ensure Scientific Integrity (preventing isotopic

exchange/degradation) and Safety (containment).
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Phase 1: Preparation & Engineering Controls
Ventilation Check: Verify fume hood face velocity is >100 fpm (0.5 m/s).

Trap Setup: Place a "smell trap" inside the hood—a beaker containing 10% sodium

hypochlorite (bleach) solution. This immediately oxidizes any micro-vapors released during

opening.

Matting: Line the work surface with absorbent, plastic-backed bench paper to catch micro-

droplets.

Phase 2: Handling & Solubilization
Note: MMAFDS-d3 is often supplied in sealed ampoules.

Don PPE: Apply double gloves as specified in Section 2.

Ampoule Opening:

Score the ampoule neck (if not pre-scored).

Wrap the neck in a bleach-dampened Kimwipe before snapping. Why? This captures the

initial "puff" of sulfur vapor.

Transfer:

Use a gas-tight syringe or positive-displacement pipette for transfer.

Do not use air-displacement pipettes if possible, as vapors can contaminate the pipette

shaft.

Solubilization: Immediately dissolve the standard into the extraction solvent (e.g., Methanol,

Dichloromethane). Solvated disulfides have lower vapor pressure than the neat compound.

Phase 3: Waste & Decontamination
Immediate Oxidation: Rinse the empty ampoule and syringe tip in the bleach trap beaker

inside the hood.
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Mechanism:

(Sulfonates are odorless and water-soluble).

Solid Waste: Place all contaminated wipes/gloves into a Ziploc bag, seal it, and place that

bag into the solid hazardous waste bin.

Glove Removal: Doff outer gloves inside the hood. Doff inner gloves at the lab exit.

Visualizing the Safety Architecture
The following diagram illustrates the hierarchy of controls required for handling MMAFDS-d3.
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Figure 1: Integrated Safety Workflow for Handling Odorous Disulfides. Note the central role of

oxidative traps in mitigating vapor release.

Emergency Procedures
Spills (>1 mL)

Evacuate: Clear the immediate area. The smell will be overwhelming.

Ventilate: Ensure the fume hood sash is at the emergency position (fully open or as marked)

to maximize exhaust.

Neutralize: Do not just wipe up. Pour 10-15% Sodium Hypochlorite (Bleach) or Hydrogen

Peroxide over the spill. Allow to sit for 10 minutes to oxidize the disulfide bond.

Cleanup: Absorb with vermiculite/pads. Dispose of as hazardous chemical waste.

Skin Contact
Flush: Immediately wash with soap and water for 15 minutes.

Odor Removal: If the smell persists on skin, wash with a slurry of baking soda or a

specialized sulfur-neutralizing soap (e.g., stainless steel soap bar).
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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